1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(methylthio)phenyl)piperidine-2-carboxamide

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-N-(4-methylsulfanylphenyl)piperidine-2-carboxamide
• InChI: InChI=1S/C17H19ClN2O3S3/c1-24-13-7-5-12(6-8-13)19-17(21)14-4-2-3-11-20(14)26(22,23)16-10-9-15(18)25-16/h5-10,14H,2-4,11H2,1H3,(H,19,21)
• InChI Key: JXCXKMCDUUVMLB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)C2CCCCN2S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C17H19ClN2O3S3
• Molecular Weight: 431.0 g/mol
• CAS No.: 1049883-75-1

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(methylthio)phenyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C17H19ClN2O3S3 and its molecular weight is 430.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Evaluation of 1,4‐Naphthoquinone Derivatives

This study discusses the synthesis and structural characterization of new phenylaminosulfanyl‐1,4‐naphthoquinone derivatives. These compounds, including variations such as N-(4-((4-((1,4-dioxo-3-(phenylthio)-1,4-dihydronaphthalen-2-yl)amino)phenyl)sulfonyl)phenyl) derivatives, displayed potent cytotoxic activity against human cancer cell lines like A549, HeLa, and MCF‐7, indicating their potential as cancer treatment agents. The research highlights how the introduction of sulfonyl and phenyl groups to the naphthoquinone core can enhance biological activity, which could be relevant to the design and application of compounds like "1-((5-chlorothiophen-2-yl)sulfonyl)-N-(4-(methylthio)phenyl)piperidine-2-carboxamide" in anticancer strategies (P. Ravichandiran et al., 2019).

Synthesis of biologically active O-substituted derivatives of 1-[(3, 5-dichloro-2-hydroxyphenyl)sulfonyl]piperidine

Another relevant study involved the synthesis of 2-O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxyphenyl) sulfonyl]piperidine. These derivatives were evaluated against enzymes like lipoxygenase, acetylcholinesterase, and butyrylcholinesterase, demonstrating significant activity, particularly against butyrylcholinesterase. This underscores the therapeutic potential of sulfonyl piperidine derivatives in treating conditions associated with enzyme dysregulation (H. Khalid et al., 2013).